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This document provides a detailed overview of the application and protocols for implementing a

USB Human Interface Device (HID) keyboard using Microchip's megaAVR microcontrollers with

USB capabilities. The information is primarily based on the principles outlined in the AVR271

application note, which demonstrates a USB keyboard on a megaAVR platform.

Introduction
The goal of this application is to demonstrate the implementation of a USB keyboard using a

megaAVR microcontroller with a built-in USB controller. The firmware enables the

microcontroller to be recognized by a host computer as a standard USB HID keyboard, capable

of sending keystroke data. This demonstration typically utilizes a development board, such as

the STK525 starter kit, which includes user-interactive components like a joystick and push

buttons that are mapped to specific keyboard inputs.

The firmware architecture is built upon Microchip's USB Software Library for AT90USBxxx

microcontrollers. This library provides the necessary functions to handle the USB protocol,

allowing the developer to focus on the specific application logic of the keyboard.
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Hardware and System Requirements
The demonstration is designed to run on a hardware platform with the following components:

Microcontroller: A megaAVR with a full-speed/low-speed USB controller (e.g., AT90USB

series).

Development Board: The STK525 starter kit is often used for this demonstration.

Input Peripherals: A joystick and a push-button for user input, which will be translated into

keyboard reports.

Host System: A personal computer with a USB port to which the keyboard device will be

connected.

Quantitative Data
The following table summarizes the key quantitative parameters of the USB HID keyboard

implementation.
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Parameter Value Description

USB Speed Low Speed or Full Speed

Dependent on the specific

megaAVR microcontroller and

firmware configuration.

USB Class Human Interface Device (HID)

Standard class for peripherals

like keyboards, mice, and

joysticks.

Report Size (IN) 8 bytes

The size of the data packet

sent from the device to the

host for each key event.

Polling Interval 10 ms (Typical)

The rate at which the host

requests data from the

keyboard.

Endpoint 0 Size 8, 16, 32, or 64 bytes

Size of the control endpoint

used for enumeration and

configuration.

HID Interface 1
A single interface is used for

the keyboard functionality.

Experimental Protocols
Firmware Development and Deployment
Objective: To compile the source code and program the megaAVR microcontroller.

Protocol:

Obtain the Source Code: Download the source code package associated with the USB

keyboard demonstration (e.g., from the Microchip website).

Setup the Development Environment: Install an appropriate Integrated Development

Environment (IDE) such as Atmel Studio (now Microchip Studio) and the corresponding

compiler toolchain.
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Configure the Project: Open the project in the IDE. Ensure that the project settings, including

the target microcontroller and clock frequency, match the hardware being used.

Compile the Code: Build the project to generate the HEX file, which contains the machine

code to be programmed onto the microcontroller.

Program the Microcontroller:

Connect the development board to the computer via a programming/debugging tool (e.g.,

JTAGICE mkII or AVRISP mkII).

Alternatively, for devices with a DFU (Device Firmware Upgrade) bootloader, the

microcontroller can be programmed via the USB cable using a tool like FLIP (Flexible In-

System Programmer).

Use the IDE's programming interface or the standalone programming software to flash the

generated HEX file onto the microcontroller.

Hardware Setup and Verification
Objective: To connect the hardware and verify its basic functionality.

Protocol:

Hardware Connections:

Ensure the megaAVR microcontroller is correctly seated on the STK525 starter kit or the

custom development board.

Connect the necessary jumpers for power and peripheral usage as specified in the

development board's user manual.

Powering the Board: Power the development board using the appropriate power source

(e.g., USB bus power or an external power supply).

Connecting to the Host: Connect the development board to the host computer using a USB

cable.
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Device Enumeration Verification:

Upon connection, the host operating system should recognize a new USB device.

Check the host's device manager to confirm that a "HID-compliant keyboard" or a similar

device has been successfully enumerated.

Signaling Pathways and Workflows
USB Keyboard Report Structure
The data sent from the keyboard to the host is formatted in a specific structure known as a

"report." The structure for a standard USB keyboard report is shown below.[1] This

demonstration supports sending IN reports to the host.[1]
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Modifier Keys Reserved Keycode 1 Keycode 2 Keycode 3 Keycode 4 Keycode 5 Keycode 6

Application Layer

USB Library

USB Driver

keyboard_task.c

usb_specific_request.c

Sends HID reports

Main Task

Initializes

usb_task.c

Initializes

usb_standard_request.c

usb_descriptors.c

Accesses descriptors

Handles class-specific requestsHandles standard requests
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Start

Initialize Hardware

Initialize USB

Main Loop

Check Joystick/Button

Input Changed?

No

Build HID Report

Yes

Send Report via USB
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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